Cas no 1261754-40-8 (2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261754-40-8
• MF: C₁₂H₈F₃N₃O₂
• MW: 283.206032752991
• CID: 4791661
• Update Time: 2025-06-29

2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C12H8F3N3O2/c13-12(14,15)8-3-1-7(2-4-8)10-5-9(18(19)20)6-17-11(10)16/h1-6H,(H2,16,17)
• InChI Key： WHPZRWLBYAOQEB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(N)=NC=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 2.8
• Topological Polar Surface Area: 84.7

Additional information on 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine

Research Brief on 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261754-40-8)

2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261754-40-8) is a specialized chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyridine core substituted with amino, nitro, and trifluoromethylphenyl groups, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a building block for kinase inhibitors and other therapeutic agents targeting various disease pathways.

Recent investigations into this compound have focused on its synthetic utility and biological activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as an intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The electron-withdrawing trifluoromethyl group and nitro substitution pattern were found to significantly influence the compound's binding affinity to target proteins, suggesting its potential in structure-activity relationship (SAR) studies for kinase inhibitor development.

From a synthetic chemistry perspective, researchers have developed improved methods for producing 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine with higher yields and purity. A recent patent application (WO2023056789) describes an optimized three-step synthesis route starting from commercially available 3-bromo-5-nitropyridine, with the key step being a Suzuki-Miyaura cross-coupling reaction with 4-(trifluoromethyl)phenylboronic acid. This advancement addresses previous challenges in scalability and cost-effectiveness of production.

Biological evaluations have revealed interesting properties of this compound and its derivatives. In vitro studies conducted by a multinational pharmaceutical company showed that certain derivatives exhibit promising activity against inflammatory markers, with IC50 values in the low micromolar range. The presence of both electron-donating (amino) and electron-withdrawing (nitro and trifluoromethyl) groups creates a unique electronic profile that appears to be crucial for biological activity.

The compound's potential applications extend beyond small molecule therapeutics. Recent research has explored its use in the development of fluorescent probes for biological imaging, taking advantage of its inherent fluorescence properties. A 2024 publication in Chemical Communications reported its successful incorporation into a turn-on fluorescent probe for detecting reactive oxygen species in cellular environments, demonstrating its versatility in chemical biology applications.

Future research directions for 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine appear promising. Several research groups are investigating its potential in targeted protein degradation (PROTACs) and covalent inhibitor development. The compound's structural features make it particularly suitable for these emerging therapeutic modalities, with preliminary data suggesting favorable pharmacokinetic properties of its derivatives.

In conclusion, 2-Amino-5-nitro-3-(4-(trifluoromethyl)phenyl)pyridine (CAS: 1261754-40-8) represents a valuable chemical scaffold with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover new potential for this compound, particularly in the development of kinase inhibitors and other targeted therapies. Its unique structural features and demonstrated biological activity make it a compound of significant interest for future drug discovery efforts.